Cas no 2177-63-1 (L-Aspartic acid 4-benzyl ester)

L-Aspartic acid 4-benzyl ester Properties

Names and Identifiers

• L-Aspartic acid-4-benzyl ester
• H-Asp(OBzl)-OH
• 4-Benzyl L-Aspartate
• L-Aspartic acid β-benzyl ester
• (2S)-2-amino-4-oxo-4-phenylmethoxybutanoic acid
• H-Asp(OBzl)-OH ] L-Aspartic acid β-benzyl ester
• H-L-Asp(Bzl)-OH
• L-Aspartic acid 4-benzyl ester
• L-ASPARTICACID-BENZYLESTER
• L-Asparticacid, 1-(phenylmethyl) ester
• Alloxan Monohydrate
• L-Aspartic acid 3-benzyl ester
• L-Aspartic acid b-benzyl ester
• L-Aspartic acid pound inverted question mark-benzyl ester
• Pbb-asp
• β-Benzyl L-Aspartate
• beta-Benzyl L-aspartate
• L-Aspartic acid beta-benzyl ester
• (S)-2-Amino-4-(benzyloxy)-4-oxobutanoic acid
• (2S)-2-amino-4-(benzyloxy)-4-oxobutanoic acid
• Benzyl hydrogen beta-L-aspartate
• L-Aspartic acid, 4-(phenylmethyl) ester
• Asp(Obzl)
• (2S)-2-amino-3-[benzyloxycarbonyl]propanoic acid
• L-Asparticacid4-benzylester
• L-Aspartic aci
• CS-W020671
• J-300068
• CHEBI:167842
• A851369
• (2S)-2-azaniumyl-4-oxo-4-phenylmethoxybutanoate
• SCHEMBL730848
• EN300-129701
• ZJ9URQ9GF6
• 2177-63-1
• .BETA.-BENZYL ASPARTATE
• CHEMBL4077582
• B3209
• UNII-ZJ9URQ9GF6
• beta-benzyl aspartate
• NS00015104
• 25248-99-1
• NSC-524167
• VGALFAWDSNRXJK-VIFPVBQESA-N
• AKOS015888231
• DS-13764
• DTXSID101347319
• EINECS 218-541-8
• M03009
• benzyl hydrogen beta-L-aspartate;H-Asp(OBzl)-OH
• MFCD00037208
• NSC 524167
• AKOS015924123
• 4-(Phenylmethyl) hydrogen L-aspartate
• H-Asp-(OBzl)-OH
• HY-30230
• B-1010
• L-Aspartic acid
• A-benzyl ester
• +Expand

• MDL： MFCD00037208
• InChIKey： VGALFAWDSNRXJK-VIFPVBQESA-N
• Inchi： 1S/C11H13NO4/c12-9(11(14)15)6-10(13)16-7-8-4-2-1-3-5-8/h1-5,9H,6-7,12H2,(H,14,15)/t9-/m0/s1
• SMILES： O(C(C([H])([H])[C@@]([H])(C(=O)O[H])N([H])[H])=O)C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 1983183

Computed Properties

• Exact Mass: 223.084458g/mol
• Surface Charge: 0
• XLogP3: -2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 223.084458g/mol
• Monoisotopic Mass: 223.084458g/mol
• Topological Polar Surface Area: 89.6Ų
• Heavy Atom Count: 16
• Complexity: 248
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0

Experimental Properties

• LogP: 1.23210
• PSA: 89.62000
• Refractive Index: 27 ° (C=1, 1mol/L HCl)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 413.1℃ at 760 mmHg
• Melting Point: 221°C(lit.)
• Color/Form: Powder
• Solubility: Insoluble
• Specific Rotation: +24.0° - +30.0° (c=1, 1N HCl)
• Density: 1.2830

L-Aspartic acid 4-benzyl ester Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：−20°C
• Risk Phrases： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Signal Word：Warning

L-Aspartic acid 4-benzyl ester Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters